Cas no 1891185-78-6 (2-2-(pyrrolidin-1-yl)phenylpropan-2-ol)

• Product Name: 2-2-(pyrrolidin-1-yl)phenylpropan-2-ol
• CAS No: 1891185-78-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5890097
• PubChem ID: 117294193
• Update Time: 2025-11-07

2-2-(pyrrolidin-1-yl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(pyrrolidin-1-yl)phenylpropan-2-ol
• EN300-1759923
• 2-[2-(pyrrolidin-1-yl)phenyl]propan-2-ol
• 1891185-78-6

• Inchi： 1S/C13H19NO/c1-13(2,15)11-7-3-4-8-12(11)14-9-5-6-10-14/h3-4,7-8,15H,5-6,9-10H2,1-2H3
• InChI Key： GTMDAORJKLLATP-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CC=CC=1N1CCCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-2-(pyrrolidin-1-yl)phenylpropan-2-ol

Introduction to 2-(2-(Pyrrolidin-1-yl)phenyl)propan-2-ol (CAS No. 1891185-78-6)

2-(2-(Pyrrolidin-1-yl)phenyl)propan-2-ol, also known by its CAS number 1891185-78-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines and is characterized by its unique structural features, which include a pyrrolidine ring attached to a phenyl group and a secondary alcohol moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The chemical structure of 2-(2-(Pyrrolidin-1-yl)phenyl)propan-2-ol is particularly noteworthy due to its potential for modulating specific biological pathways. Recent studies have highlighted its role in interacting with key receptors and enzymes, which are crucial for various physiological processes. For instance, research has shown that this compound can exhibit potent activity against certain G protein-coupled receptors (GPCRs), which are widely targeted in the development of therapeutic agents for conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

In the context of medicinal chemistry, the synthesis and optimization of 2-(2-(Pyrrolidin-1-yl)phenyl)propan-2-ol have been extensively explored. Various synthetic routes have been developed to enhance the yield and purity of this compound, ensuring its suitability for preclinical and clinical studies. One notable approach involves the use of transition-metal-catalyzed reactions, which have proven to be efficient and scalable methods for producing high-quality samples. These synthetic advancements not only facilitate the production of the compound but also enable researchers to create structurally diverse derivatives, thereby expanding its potential therapeutic applications.

The pharmacological profile of 2-(2-(Pyrrolidin-1-yl)phenyl)propan-2-ol has been extensively studied through in vitro and in vivo experiments. Preclinical studies have demonstrated its ability to modulate specific signaling pathways, leading to beneficial effects on cellular functions. For example, it has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, preliminary data suggest that this compound may have neuroprotective effects, potentially making it a valuable candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-(Pyrrolidin-1-yl)phenyl)propan-2-ol in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further investigation in larger patient populations. The ongoing phase II trials aim to assess the compound's therapeutic potential in specific disease indications, such as chronic pain management and inflammatory disorders.

Beyond its direct therapeutic applications, 2-(2-(Pyrrolidin-1-yl)phenyl)propan-2-ol has also shown promise as a tool compound in basic research. Its ability to selectively interact with specific receptors makes it an invaluable tool for elucidating the mechanisms underlying various biological processes. Researchers are using this compound to gain insights into receptor-ligand interactions, signal transduction pathways, and cellular responses to external stimuli. These studies not only advance our understanding of fundamental biological processes but also provide valuable information for the design of more effective therapeutic agents.

In conclusion, 2-(2-(Pyrrolidin-1-yl)phenyl)propan-2-ol (CAS No. 1891185-78-6) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and pharmacological properties make it an attractive candidate for further exploration in drug discovery and development. As ongoing research continues to uncover new applications and mechanisms of action, this compound is poised to play a pivotal role in advancing our understanding of complex biological systems and improving patient outcomes.